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Compound of Interest

Compound Name: Parishin

Cat. No.: B15597082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Structure and Properties
Parishin A is a phenolic glucoside first isolated from the orchid Gastrodia elata. It is structurally

characterized as a tri-ester formed between one molecule of citric acid and three molecules of

gastrodin.[1] Gastrodin itself is the glucoside of 4-hydroxybenzyl alcohol.

The chemical and physical properties of Parishin A are summarized in the table below.
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Property Value Reference

Molecular Formula C45H56O25 [2]

Molecular Weight 996.9 g/mol [2]

CAS Number 62499-28-9 [2][3]
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Appearance White powder

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.
[3]

Storage
Store at -20°C for long-term

stability.
[3]

Biological Activity: Lifespan Extension in
Saccharomyces cerevisiae
Parishin A has been demonstrated to significantly extend the replicative lifespan of the

budding yeast Saccharomyces cerevisiae (K6001 strain). This effect is dose-dependent, with

notable effects observed at micromolar concentrations.
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Quantitative Data on Lifespan Extension
The following table summarizes the key findings from the replicative lifespan assays.

Treatment
Concentration
(µM)

Mean Lifespan
(Generations)

% Increase in
Lifespan

p-value

Control 0 21.3 ± 1.2 - -

Parishin A 3 24.1 ± 1.5 13.1% < 0.05

Parishin A 10 25.8 ± 1.8 21.1% < 0.01

Parishin A 30 24.9 ± 1.6 16.9% < 0.05

Resveratrol

(Positive Control)
10 26.2 ± 1.7 23.0% < 0.01

Experimental Protocol: Replicative Lifespan Assay in
Yeast
Yeast Strain and Media:

Strain:Saccharomyces cerevisiae K6001.

Media: YP medium (1% yeast extract, 2% peptone) supplemented with 2% galactose

(YPGal) for initial culture and 2% glucose (YPD) for the assay plates. Parishin A was

dissolved in DMSO and added to the YPD agar plates at the final concentrations indicated.

The final concentration of DMSO was maintained at 0.1% in all plates, including the control.

Procedure:

Yeast cells were grown overnight in liquid YPGal medium at 30°C with shaking.

A fresh YPD plate was streaked with the overnight culture and incubated at 30°C for 4-6

hours.

A micromanipulator was used to select virgin daughter cells (cells that have not yet budded)

and transfer them to a fresh YPD plate containing the appropriate concentration of Parishin
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A or the vehicle control.

For each condition, 40-50 virgin daughter cells were aligned on the plate.

The plates were incubated at 30°C, and the daughter cells produced by each mother cell

were removed and counted every 90-120 minutes using the micromanipulator.

The process was continued until all mother cells ceased to divide. The total number of

daughter cells produced by each mother cell represents its replicative lifespan.

Statistical analysis was performed using a one-way ANOVA followed by a Dunnett's post-hoc

test to compare the Parishin A-treated groups to the control group.

Mechanism of Action: Regulation of the
Sir2/Uth1/TOR Signaling Pathway
The lifespan-extending effects of Parishin A in yeast are mediated through its influence on the

Sir2/Uth1/TOR signaling pathway, a key regulator of aging and cellular stress response.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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